Cas no 1226435-40-0 (2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one
• CAS No: 1226435-40-0
• MF: C₂₀H₂₃Cl₂N₅O₂
• MW: 436.334922075272
• CID: 5473227
• Update Time: 2025-06-29

2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-1-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)piperazin-1-yl]ethanone
• 2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one

• Inchi： 1S/C20H23Cl2N5O2/c21-15-3-4-17(16(22)13-15)29-14-20(28)27-11-9-26(10-12-27)19-6-5-18(23-24-19)25-7-1-2-8-25/h3-6,13H,1-2,7-12,14H2
• InChI Key： LKRFSJAQDPEDGS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NN=C(N3CCCC3)C=C2)CC1)COC1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one

Introduction to 2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one (CAS No: 1226435-40-0)

2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one (CAS No: 1226435-40-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit a blend of pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including chloro substituents, a piperazine moiety, and a pyridazine ring, contributes to its complex chemical profile and suggests a broad spectrum of interactions with biological targets.

The molecular structure of 2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one is characterized by its intricate connectivity of these heterocyclic systems. The 2,4-dichlorophenoxy group serves as a key pharmacophore, often found in agrochemicals and pharmaceuticals due to its ability to modulate enzyme activity and receptor binding. This group’s electron-withdrawing nature enhances the compound’s lipophilicity, which is a critical factor in drug absorption and distribution. Additionally, the piperazine ring introduces basicity, allowing for interactions with acidic biological targets such as enzymes and receptors. The pyridazine moiety further extends the compound’s chemical diversity, providing another site for potential interactions with biological systems.

Recent advancements in computational chemistry have enabled the systematic study of such complex molecules. Molecular modeling techniques have been employed to predict the binding modes of 2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against several key enzymes involved in metabolic pathways relevant to inflammation and cancer. The combination of structural features has been hypothesized to enhance binding affinity and selectivity, which are crucial for developing effective therapeutic agents.

In the context of drug discovery, the synthesis of derivatives of 2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-yl}ethan-1-one has been explored to optimize its pharmacological properties. By modifying specific functional groups or introducing new ones, researchers aim to fine-tune the compound’s bioactivity. For instance, replacing the chloro substituents with other halogen atoms or alkyl groups could alter the compound’s metabolic stability and pharmacokinetic profile. Similarly, variations in the piperazine ring or the pyridazine moiety could lead to enhanced binding affinity or reduced toxicity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural complexity makes it an attractive scaffold for designing novel materials with specialized properties. For example, derivatives of 2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazin-1-y}ethanone have shown promise in the development of ligands for use in diagnostic imaging techniques. These ligands can be designed to selectively bind to specific biomarkers or pathological conditions, providing valuable tools for early detection and monitoring of diseases.

The synthesis of 2-(2,4-dichlorophenoxy)-1-{4-[6-(pyrrolidin-l -yI)pyridazin -3 -yI ] piperazin -I -yI ethan-I -one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework. Additionally, modern spectroscopic methods like NMR spectroscopy and mass spectrometry play a crucial role in characterizing the compound’s structure and purity.

The pharmacological evaluation of 2-(2 , 4 - dichlorophenoxy ) - I - { 4 - [ 6 - ( py rrol idin - I - yl ) py rid az ine - 3 - yl ] piper az ine-I yI eth an-I yI e than-I one has revealed intriguing biological activities. Preclinical studies have demonstrated its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Furthermore, preliminary data suggest that this compound may exhibit antitumor properties by interfering with key signaling pathways involved in cancer cell proliferation and survival. These findings highlight its therapeutic potential and justify further investigation into its mechanisms of action.

The development of novel drug candidates like 2-( 2 , 4 - dich lor oph enoxy ) - I - { 4 - [ 6 - ( py rrol idin-l yI ) py rid az ine-I yI ] piper az ine-I yI eth an-I yI e than-I one is often hampered by challenges such as poor solubility or low bioavailability. To address these issues, researchers are exploring various strategies to enhance the compound’s pharmacokinetic properties. One approach involves chemical modifications that improve solubility while maintaining bioactivity. Another strategy is the use of prodrugs—compounds that are converted into active forms within the body—which can enhance absorption and distribution.

The role of computational tools in drug discovery cannot be overstated. Software platforms designed for molecular docking and virtual screening have accelerated the process of identifying promising candidates like 2-( 2 , 4 dich lor oph enoxy ) I { 4 [ 6 ( py rrol idin-l yl ) py rid az ine-I yl ] piper az ine-I yl e than-I one from large libraries of compounds. These tools allow researchers to predict how different molecules will interact with biological targets based on their structures alone , saving significant time and resources compared to traditional experimental screening methods . p > < p > As research continues , collaborations between academic institutions , pharmaceutical companies , and biotech firms will be essential for translating laboratory findings into clinical applications . The study o f compoun ds like 2 -( 2 , 4 dich lor oph enoxy ) I { 4 [ 6 ( py rrol idin-l yl ) py rid az ine-I yl ] piper az ine-I yl e than-I one exemplifies how interdisciplinary approaches can drive innovation i n pharmaceutical chemistry . By combining expertise i n organic synthesis , medicinal chemistry , biotechnology , an d computational science , researchers can accelerate t he discovery o f next-generation therapeutics . p >